molecular formula C23H21F6N3O B8391706 2-((Tert-butylamino)methyl)-4,6-bis(6-(trifluoromethyl)pyridin-3-yl)phenol

2-((Tert-butylamino)methyl)-4,6-bis(6-(trifluoromethyl)pyridin-3-yl)phenol

Cat. No.: B8391706
M. Wt: 469.4 g/mol
InChI Key: GKPVOYUMWLXBMD-UHFFFAOYSA-N
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Description

2-((Tert-butylamino)methyl)-4,6-bis(6-(trifluoromethyl)pyridin-3-yl)phenol is a useful research compound. Its molecular formula is C23H21F6N3O and its molecular weight is 469.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C23H21F6N3O

Molecular Weight

469.4 g/mol

IUPAC Name

2-[(tert-butylamino)methyl]-4,6-bis[6-(trifluoromethyl)pyridin-3-yl]phenol

InChI

InChI=1S/C23H21F6N3O/c1-21(2,3)32-12-16-8-15(13-4-6-18(30-10-13)22(24,25)26)9-17(20(16)33)14-5-7-19(31-11-14)23(27,28)29/h4-11,32-33H,12H2,1-3H3

InChI Key

GKPVOYUMWLXBMD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NCC1=C(C(=CC(=C1)C2=CN=C(C=C2)C(F)(F)F)C3=CN=C(C=C3)C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6,8-dibromo-3-(tert-butyl)-3,4-dihydro-2H-benzo[e][1,3]oxazine (Intermediate 6) (0.621 g, 1.79 mmol), 6-(trifluoromethyl)pyridine-3-boronic acid [purchased from Frontier Scientific] (1.025 g, 5.37 mmol), and potassium carbonate (1.979 g, 14.3 mmol) in 2-propanol (30 mL) and water (6 mL) was purged with nitrogen for 20 minutes. Tetrakis(triphenylphosphine)palladium (0) (114 mg, 0.099 mmol) was added and the resulting mixture heated at 72° C. for 60 minutes then the cooled reaction mixture concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with water, dried (MgSO4), filtered and concentrated under reduced pressure to afford a dark brown oil. The product was purified using flash chromatography on silica eluting with a solvent gradient of 0 to 30% ethyl acetate in hexanes to give a yellow solid. The solid was triturated with 1:1 v/v MTBE/hexane, filtered and then dried at 40° C./4-8 mm Hg to give 2-((tert-butylamino)methyl)-4,6-bis(6-(trifluoromethyl)pyridin-3-yl)phenol (0.358 g) as an off-white solid.
Name
6,8-dibromo-3-(tert-butyl)-3,4-dihydro-2H-benzo[e][1,3]oxazine
Quantity
0.621 g
Type
reactant
Reaction Step One
Name
Intermediate 6
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.025 g
Type
reactant
Reaction Step One
Quantity
1.979 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One

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